19-Norandrostenedione

Specification

• CAS No.: 734-32-7
• Molecular Formula: C18H24O2
• Molecular Weight: 272.4 g/mol
• IUPAC Name: (13S)-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,13-16H,2-9H2,1H3/t13?,14?,15?,16?,18-/m0/s1
• Standard InChI Key: JRIZOGLBRPZBLQ-LVQHMEKZSA-N
• Isomeric SMILES: C[C@]12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34

Introduction

Pharmacokinetics and Metabolism

The pharmacokinetic profile of 19-Norandrostenedione has been studied through various administration routes. Research shows that absorption appears variable but does occur. The compound has demonstrated binding to androgen receptors with high selectivity, though transactivation of androgen receptor-dependent reporter gene expression was 10 times lower than that produced by dihydrotestosterone.

A comprehensive study examining the pharmacokinetics of 19-norandrostenediol (a closely related compound) provides valuable insights into the metabolic pathways. When administered as 100 mg capsules, the following plasma concentrations were observed:

Analyte	Maximum Concentration (Cmax)	Time to Reach Cmax (tmax)	Area Under Curve (AUC 0-24)
19-norandrostenediol	1.1 ± 0.7 ng/mL	4.3 ± 2.7 h	11.4 ± 13.6 h*ng/mL
Nandrolone (total)	4.0 ± 2.6 ng/mL	2.6 ± 2.6 h	33.5 ± 24.2 h*ng/mL
19-norandrosterone (total)	154.8 ± 130.8 ng/mL	2.8 ± 2.3 h	1371.9 ± 1365.0 h*ng/mL
19-noretiocholanolone (total)	37.7 ± 6.9 ng/mL	3.8 ± 2.6 h	529.1 ± 185.7 h*ng/mL

The metabolic fate of 19-Norandrostenedione follows specific pathways. Specific metabolites include 19-norandrosterone and 19-noretiocholanolone. Gas chromatography-mass spectrometry analysis reveals that both free and glucuronidated forms of 19-Norandrostenedione and nandrolone are detectable in serum after both oral and subcutaneous administration.

Biological Effects and Physiological Impact

Anabolic Activity

Research has demonstrated significant differences in the anabolic effects of 19-Norandrostenedione depending on the route of administration. When administered subcutaneously, 19-Norandrostenedione stimulates skeletal muscle growth in a highly selective manner. This effect appears to be mediated through its conversion to nandrolone.

Androgenic Effects

The androgenic potency of 19-Norandrostenedione is relatively weak compared to its anabolic effects, particularly when administered subcutaneously. This selective activity profile (higher anabolic to androgenic ratio) makes it potentially appealing for those seeking muscle growth with minimal androgenic side effects, which partly explains its historical popularity as a supplement.

When examining effects on androgen-responsive tissues, research shows that subcutaneous application has minimal impact on the prostate and seminal vesicles. Comparatively, oral administration showed even less androgenic activity at the doses tested.

Detection in Sports and Anti-Doping

The detection of 19-Norandrostenedione and its metabolites has significant implications for sports anti-doping programs. The World Anti-Doping Agency (WADA) has established specific thresholds for its metabolites in urine samples.

Detection Methods and Thresholds

The primary metabolites used for detection are 19-norandrosterone (19-NA) and 19-noretiocholanolone (19-NE). According to WADA regulations, levels of 19-NA exceeding 2 ng/ml in urine constitute a doping violation. Detection typically employs gas chromatography-mass spectrometry (GC-MS) analysis of urine samples after solid-phase extraction and derivatization to form enol-trimethylsilyl (TMS) derivatives.

Contamination Concerns

Research has demonstrated that even minimal contamination with 19-Norandrostenedione can lead to positive doping tests. A crossover study found that supplements contaminated with as little as 10 μg of 19-norandrostenedione (20 ng/ml in a 500ml solution) resulted in positive drug tests in all subjects tested. The metabolites were generally detectable in urine up to 10 hours post initial dose.

This presents significant challenges for athletes, as inadvertent consumption of contaminated supplements could result in anti-doping rule violations.

Endogenous Production Considerations

In rare circumstances, the presence of 19-norandrosterone in human urine can be explained by the "instability" or "activity" of urine specimens. This may occur due to sample transportation and storage conditions and is hypothesized to result from the 19-demethylation of abundant endogenous steroids in the urine samples.

This phenomenon has prompted research into testing procedures that can differentiate between exogenous administration and endogenous production or sample-related factors. One approach involves incubating urine samples with deuterated androsterone and monitoring the formation of deuterated 19-NA as proof of urine activity.

Legal Status and Regulatory Framework

As of 2005, 19-Norandrostenedione became regulated in the United States as a Schedule III controlled substance. This classification placed it in the same category as anabolic steroids, imposing strict limitations on its possession, distribution, and use.

From a sports perspective, the World Anti-Doping Agency has banned the use of 19-Norandrostenedione in competitive sports. Athletes testing positive for its metabolites face potential disqualification and suspension from competition.

The regulatory approach to 19-Norandrostenedione reflects growing concerns about the safety and fairness implications of performance-enhancing substances, particularly those with anabolic properties.